Cas no 26244-73-5 (1,4-Oxazepin-5(2H)-one,3,4-dihydro-7-methyl-)

• Product Name: 1,4-Oxazepin-5(2H)-one,3,4-dihydro-7-methyl-
• CAS No: 26244-73-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 287286
• PubChem ID: 11970430
• Update Time: 2025-04-19

1,4-Oxazepin-5(2H)-one,3,4-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepin-5(2H)-one,3,4-dihydro-7-methyl-
• 3,4-DIHYDRO-7-METHYL-1,4-OXAZEPIN-5(2H)-ONE
• 7-methyl-3,4-dihydro-2H-1,4-oxazepin-5-one
• 7-methyl-3,4-dihydro-1,4-oxazepin-5(2H)-one
• NS00050149
• 26244-73-5
• 7-Methyl-2,3-dihydro-1,4-oxazepin-5-ol
• AKOS006358340
• EINECS 247-534-2
• DTXSID60949108

• Inchi： 1S/C6H9NO2/c1-5-4-6(8)7-2-3-9-5/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： LQOSMNPESNBCQK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(NCC1)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: -0.1

Experimental Properties

• Density: 1.068
• Boiling Point: 290.9°Cat760mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.457
• PSA: 38.33